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Compound of Interest

N-(2-bromophenyl)-5-chloro-2-
Compound Name:

methoxybenzamide
CAS No.: 349538-99-4

Cat. No.: B1619430

Get Quote

Executive Summary: Immediate Action Protocol

N-(2-bromophenyl)-5-chloro-2-methoxybenzamide (CAS: 349538-99-4) is a halogenated
organic compound.[1][2][3] Improper disposal poses significant environmental risks due to the
persistence of halogenated bonds and the potential formation of toxic acidic gases (HBr, HCI)
during uncontrolled combustion.[3]

The Golden Rules of Disposal for this Compound:

o NO DRAIN DISPOSAL: Under no circumstances should this compound enter the municipal
sewer system.

o SEGREGATE AS HALOGENATED: It must be classified and stored with Halogenated
Organic Waste.[3]

o INCINERATION ONLY: The ultimate disposal method must be high-temperature incineration
with acid gas scrubbing.[3]
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Chemical Profile & Hazard Identification

To ensure safe handling, one must understand the physicochemical properties that dictate the
waste stream. This compound contains both chlorine and bromine substituents on a benzamide
scaffold.[2][3]

Property Data Operational Implication

] N-(2-bromophenyl)-5-chloro-2- o )
Chemical Name i Official manifest name.[2][3]
methoxybenzamide

Use for waste inventory

CAS Number 349538-99-4 .
tracking.[2][3]
Halogenated: Requires
Formula C14H11BrCINO:2 specific incineration protocols.
[21[3]
] Likely a solid at room
Molecular Weight ~340.6 g/mol
temperature.[2][3]
. Low in water; Soluble in If in solution, do not mix with
Solubility )
DMSO, Methanol aqueous acid waste.[2][3]
- Fire Hazard: Do not incinerate
Decomposition Releases HCI, HBr, NOx, COx

in standard trash.[2][3]

The "Why" Behind the Protocol

The presence of the aryl-bromide and aryl-chloride bonds renders this molecule chemically
robust.[2][3] If disposed of in standard landfill streams, it can leach into groundwater.[3] If
incinerated in standard medical waste incinerators (without scrubbers), it releases hydrogen
bromide and hydrogen chloride gas, which are corrosive and environmentally damaging [1].[3]

Waste Segregation & Containment Strategies

Effective disposal begins at the bench.[2][3] You must select the correct waste stream based on
the physical state of the compound.[3]
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Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)

Applicability: Expired pure stock, contaminated weighing boats, gloves, or spill cleanup
materials.[3]

o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass amber jar.
o Labeling: Affix a hazardous waste label clearly marked:

o "Hazardous Waste - Solid, Toxic"[2][3]

o Constituent: "N-(2-bromophenyl)-5-chloro-2-methoxybenzamide"[1][2][3]

o Hazard Checkbox: Check "Toxic" and "Irritant."[2][3]

o Segregation: Keep separate from oxidizers (e.g., permanganates, nitrates) to prevent
exothermic reactions.[3]

Scenario B: Liquid Waste (Reaction Mixtures or Mother
Liquors)

Applicability: Compound dissolved in solvents like DMSO, DCM, or Methanol.[3]
o Stream Selection:Halogenated Organic Solvent Waste.

o Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of dissolved
N-(2-bromophenyl)-5-chloro-2-methoxybenzamide classifies the entire mixture as
halogenated for disposal purposes [2].[2][3]

» Container: HDPE carboy or safety can (if solvent is flammable).[3]

o Compatibility: Ensure the solution pH is neutral (6—8).[3] If the reaction mixture is acidic or
basic, neutralize it before adding it to the solvent waste carboy to prevent container
pressurization.[2][3]

Operational Workflow: The Disposal Decision Tree
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The following diagram outlines the logical flow for processing this chemical from the bench to
the waste pickup area.

Waste Generation:
N-(2-bromophenyl)-5-chloro-2-methoxybenzamide

Determine Physical State

Dry Material Dissolved

Solid Waste Liquid/Solution
(Powder, contaminated gloves) (Dissolved in DMSO/MeOH/DCM)

Container:

-
Wide-mouth HDPE or Glass BRI

Neutralize to pH 6-8

v

Label: '"Hazardous Waste - Solid'
Tag: Toxic, Halogenated

Container:
Halogenated Solvent Carboy

Satellite Accumulation Area
(Secondary Containment)

EHS Pickup

External Disposal:
High-Temp Incineration
(RCRA Waste Code Consideration)
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Figure 1: Decision matrix for the segregation and disposal of halogenated benzamide waste.[2]

[3]

Emergency Procedures: Spill Management

In the event of a spill, immediate containment is necessary to prevent facility contamination.[3]

[4]

o PPE Required: Nitrile gloves (double gloving recommended), lab coat, and safety goggles.[2]
[3] If powder is aerosolized, use an N95 or P100 respirator.[3]

e Solid Spill:

[e]

Do not dry sweep if dust generation is likely.[3]

o

Cover the spill with a damp paper towel (water or ethanol) to suppress dust.[3]

(¢]

Scoop material into the Solid Hazardous Waste container.[2][3]

[¢]

Clean the surface with a soap/water solution.[3]
e Liquid Spill:
o Absorb with vermiculite, clay, or a dedicated organic spill pad.[3]
o Place saturated absorbents into a sealed bag and then into the solid waste container.[3]

o Do not use bleach (sodium hypochlorite) immediately, as it may react with other chemical
residues; simple detergent is safer for initial cleanup.[2][3]

Regulatory Compliance (RCRA & EPA)[2][6]

While this specific CAS number is not typically a "Listed Waste" (P or U list) under US EPA
RCRA regulations, it defaults to a hazardous waste stream due to its toxicity and halogen
content.[3]
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o Waste Coding: If the compound is mixed with spent halogenated solvents (e.g., Methylene
Chloride), the entire mixture often carries an F-code (e.g., F002) [3].[2]

o Characteristic Waste: If disposed of as a pure substance, it may not fail TCLP, but Best
Management Practices (BMP) dictate it be treated as Non-RCRA Regulated Hazardous
Waste (if not ignitable/corrosive) that still requires incineration at a permitted facility.[2][3]

o Documentation: Always list the full chemical name on the waste manifest.[2][3] Do not use
abbreviations like "Benzamide analog."

References

e PubChem.N-(2-bromophenyl)-5-chloro-2-methoxybenzamide Compound Summary.
National Library of Medicine.[3] Available at: [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Operational Guide: Disposal & Handling of N-(2-
bromophenyl)-5-chloro-2-methoxybenzamide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1619430/docs#operational-guide-disposal-
handling-of-n-2-bromophenyl-5-chloro-2-methoxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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